2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C28H20ClN3O3/c29-20-11-16-25-24(17-20)27(19-7-3-1-4-8-19)31-28(34)32(25)18-26(33)30-21-12-14-23(15-13-21)35-22-9-5-2-6-10-22/h1-17H,18H2,(H,30,33)
• InChI Key: LPDSMBXKOIXSDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=O)N(C3=C2C=C(C=C3)Cl)CC(=O)NC4=CC=C(C=C4)OC5=CC=CC=C5
• Molecular Formula: C28H20ClN3O3
• Molecular Weight: 481.9 g/mol
• CAS No.: 1115420-70-6

Description

2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(4-phenoxyphenyl)acetamide is a useful research compound. Its molecular formula is C28H20ClN3O3 and its molecular weight is 481.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Analgesic and Anti-inflammatory Properties : Research has identified novel quinazolinyl acetamides synthesized for analgesic and anti-inflammatory activities. One study demonstrated that certain compounds within this class exhibited significant analgesic and anti-inflammatory effects, with a moderate potency compared to standard treatments like diclofenac sodium. These compounds also showed mild ulcerogenic potential compared to aspirin (Alagarsamy et al., 2015).

• Antimicrobial Activities : Another avenue of research involved the synthesis of quinazolinone derivatives evaluated for their antimicrobial properties. Specific compounds demonstrated good activity against various bacterial strains, suggesting the potential for developing new antibacterial agents from this chemical class (Patel & Shaikh, 2011).

• Antimalarial and Cytotoxic Agents : A novel series of quinazolinone derivatives showed promise as antimalarial and cytotoxic agents. These compounds underwent rigorous testing, revealing significant in vitro and in vivo antimalarial activity, with some derivatives identified as particularly potent candidates (Ramírez et al., 2020).